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Compound of Interest

Compound Name: 3-Furoyl chloride

Cat. No.: B1305837

Essential Safety and Handling Guide for 3-Furoyl
Chloride

This guide provides crucial safety protocols and logistical information for the handling and
disposal of 3-Furoyl chloride, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is vital for ensuring laboratory safety.

Immediate Safety and Hazard Information

3-Furoyl chloride is a corrosive chemical that poses significant health risks upon exposure. It
causes severe burns to the skin and eyes and can lead to chemical burns in the respiratory
and gastrointestinal tracts if inhaled or ingested.[1][2][3] A critical hazard is its violent reaction
with water, which liberates toxic hydrogen chloride gas.[1][3] Therefore, it must be handled with
extreme caution in a moisture-free environment.

Hazard ldentification:
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Hazard Statement Classification GHS Pictogram Signal Word

H314: Causes severe
skin burns and eye Skin Corrosion 1B GHSO05 Danger

damage.

EUHO14: Reacts

) ) Supplemental Hazard
violently with water.

EUHO029: Contact with
water liberates toxic Supplemental Hazard

gas.

Data sourced from multiple safety data sheets.[4][5]

Operational Plan: Safe Handling Protocol

All handling of 3-Furoyl chloride must occur within a certified chemical fume hood to minimize
inhalation exposure.[1][3] Facilities must be equipped with an emergency eyewash station and
a safety shower in close proximity to the handling area.[1][3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory. The following table outlines the required

equipment.
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Standard Compliance

Body Part Required PPE
Examples
Chemical safety gogglesanda  OSHA 29 CFR 1910.133, EN
Eyes/Face )
face shield.[6] 166
Appropriate chemical-resistant
gloves (inspect before use)
_ and a lab coat. A complete
Skin EN 374

chemical-resistant suit may be

required for larger quantities.

[2](3][6]

Respiratory

A NIOSH/MSHA or European
Standard EN 149 approved

respirator is necessary if
OSHA 29 CFR 1910.134, EN

ventilation is inadequate or if
149

irritation is experienced.[1][3]
[6] Use in a well-ventilated

area is essential.[2][3]

Handling Procedure

» Preparation: Before handling, ensure all required PPE is worn correctly. Prepare all

necessary equipment and reagents within the chemical fume hood. Keep the container of 3-

Furoyl chloride tightly closed when not in use.[1][6]

o Dispensing: Handle the substance under an inert atmosphere, such as argon, to prevent

contact with moisture.[1][3] Avoid creating dust or aerosols.[6]

o Post-Handling: After handling, wash hands and any exposed skin thoroughly.[3] Do not eat,

drink, or smoke in the laboratory area.[7]

Emergency First Aid

Immediate medical attention is required for all exposure routes.[1][2][3]
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Seek immediate
medical attention.[1][2][3]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing all
contaminated clothing and shoes. Seek

immediate medical attention.[1][2][3]

Remove the individual from the exposure area

to fresh air immediately. If breathing is difficult,

Inhalation administer oxygen. If breathing has stopped,
provide artificial respiration. Seek immediate
medical attention.[1][2][3]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical
attention.[1][2][3]

Logistical Plan: Spills and Disposal

Spill Response

Evacuate all personnel from the immediate spill area.[8]

Wear full PPE, including respiratory protection.

Absorb the spill with an inert, dry material such as vermiculite, sand, or earth.[1] Do not use

water.[3]

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.[1][8]

Wash the spill site after the material has been completely removed.[2]
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o Ensure the spill does not enter drains or waterways.[1][2][3]

Disposal Plan

Disposal of 3-Furoyl chloride and any contaminated materials must be managed as
hazardous waste.

e Waste Collection: Collect all waste, including empty containers and contaminated
absorbents, in designated, tightly sealed, and clearly labeled hazardous waste containers.

» Regulatory Compliance: Disposal must adhere to all local, state, and federal hazardous
waste regulations.[1][3] Consult your institution's environmental health and safety (EHS)
department for specific guidelines.

» Prohibited Disposal: Never dispose of 3-Furoyl chloride by pouring it down the drain or
mixing it with other waste streams unless explicitly permitted by EHS protocols.[1][3]

Workflow Visualization

The following diagram illustrates the standard operating procedure for the safe handling of 3-
Furoyl chloride.
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Preparation
- Verify fume hood function
- Equip with full PPE
- Prepare materials

:

Handling
- Work within fume hood
- Handle under inert gas
- Keep container sealed

I ~
] ~N

~

1 ~
:Emergency Path ~~Emergency Path
~
~
Post-Handling
- Securely close container Exposure Occurs
- Decontaminate work area

Spill Response First Aid
- Evacuate area - Flush affected area

Personal Hygiene
- Remove PPE correctly

- Wash hands thoroughly - Use inert absorbent - Remove contaminated clothing

- Collect for disposal - Seek immediate medical help

Waste Disposal
- Segregate hazardous waste
- Label container correctly
- Follow EHS guidelines

Procedure Complete

Click to download full resolution via product page

Caption: Safe handling workflow for 3-Furoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.
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